N-ethyl-2-(4-iodophenoxy)acetamide
Overview
Description
“N-ethyl-2-(4-iodophenoxy)acetamide”, also known as 4-Iodo-2-phenoxyacetanilide, is an organic compound with various applications in scientific experiments. It has a molecular formula of C10H12INO2 and a molecular weight of 305.11 g/mol .
Molecular Structure Analysis
The molecular structure of “this compound” consists of an acetamide group that is N-linked to an arylethylamine . The iodine atom is attached to the fourth carbon of the phenyl ring .Scientific Research Applications
Chemoselective Synthesis
N-ethyl-2-(4-iodophenoxy)acetamide derivatives have been explored for their potential in chemoselective synthesis processes. For example, the chemoselective acetylation of 2-aminophenol to N-(2-hydroxyphenyl)acetamide, an intermediate in antimalarial drug synthesis, using immobilized lipase, showcases the utility of similar compounds in synthesizing drug intermediates efficiently (Magadum & Yadav, 2018).
Anticancer and Anti-inflammatory Applications
Research into 2-(substituted phenoxy) acetamide derivatives, including those similar to this compound, has demonstrated potential anticancer, anti-inflammatory, and analgesic activities. These compounds have shown promise in studies against breast cancer and neuroblastoma cell lines, indicating their potential as therapeutic agents (Rani, Pal, Hegde, & Hashim, 2014).
Antimicrobial and Cytotoxicity Studies
Several this compound derivatives have been synthesized and evaluated for their antimicrobial activity and cytotoxicity, revealing significant antimicrobial properties and low cytotoxicity against certain cell lines, suggesting their use in developing new antimicrobial agents (Kaplancıklı et al., 2012).
Structural Analysis and Drug Design
The synthesis and structural characterization of compounds related to this compound have contributed to drug design and development, particularly in the context of anti-inflammatory and antidyslipidemic activities. The detailed structural analysis aids in understanding the interaction mechanisms and designing more effective drugs (Navarrete-Vázquez et al., 2011).
Environmental and Biodegradation Studies
Some studies have focused on the environmental aspects and biodegradation pathways of chloroacetamide herbicides, including metabolites structurally related to this compound. These studies offer insights into the environmental impact and degradation mechanisms of such compounds, which is crucial for assessing their safety and ecological effects (Coleman et al., 2000).
Future Directions
properties
IUPAC Name |
N-ethyl-2-(4-iodophenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12INO2/c1-2-12-10(13)7-14-9-5-3-8(11)4-6-9/h3-6H,2,7H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LDYMABUXULDCPS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)COC1=CC=C(C=C1)I | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12INO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.11 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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